Cas no 1231930-36-1 (6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole)

• Product Name: 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole
• CAS No: 1231930-36-1
• MF: C₁₃H₁₄BrFN₂
• MW: 297.166
• MDL: MFCD29913769
• CID: 4552994
• PubChem ID: 89800663
• Update Time: 2025-10-30

6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole
• MFCD29913769
• 6-bromo-1-cyclopentyl-4-fluoro-2-methylbenzimidazole
• XH0141
• AKOS030524975
• 1231930-36-1
• Y10577
• AS-71024
• CS-0035505
• 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-1,3-benzodiazole
• SCHEMBL15252331
• C13H14BrFN2

• MDL： MFCD29913769
• Inchi： InChI=1S/C13H14BrFN2/c1-8-16-13-11(15)6-9(14)7-12(13)17(8)10-4-2-3-5-10/h6-7,10H,2-5H2,1H3
• InChI Key： XVDWZIXZMYBLBR-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(N1C3CCCC3)C=C(C=C2F)Br

Computed Properties

• Exact Mass: 296.03244g/mol
• Monoisotopic Mass: 296.03244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole

6-Bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole (CAS No. 1231930-36-1): A Comprehensive Overview

The compound 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole (CAS No. 1231930-36-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a benzimidazole core substituted with bromo, fluoro, and cyclopentyl groups, this compound exhibits potential applications in the development of novel therapeutic agents. Its molecular formula, C₁₃H₁₄BrFN₂, highlights its complexity and versatility in synthetic chemistry.

In recent years, the demand for benzimidazole derivatives has surged due to their broad-spectrum biological activities, such as antimicrobial, antiviral, and anticancer properties. Researchers are particularly interested in 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole as a scaffold for designing targeted therapies. The presence of halogen atoms (bromo and fluoro) enhances its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

The synthesis of 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often utilized in high-throughput screening (HTS) assays to identify potential lead compounds for drug development.

One of the key trends in pharmaceutical research is the exploration of fluorinated compounds, owing to their enhanced metabolic stability and bioavailability. The fluoro substituent in 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole aligns with this trend, making it a valuable tool for studying fluorine's role in drug design. Additionally, the cyclopentyl group contributes to the molecule's lipophilicity, which can influence its pharmacokinetic properties.

From an industrial perspective, 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole is often sourced by pharmaceutical companies and research institutions for preclinical studies. Its CAS No. 1231930-36-1 serves as a unique identifier in chemical databases, facilitating efficient procurement and regulatory compliance. The compound's stability under standard storage conditions further enhances its practicality for laboratory use.

Environmental and safety considerations are paramount when handling 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole. While it is not classified as a hazardous material, proper laboratory protocols, including the use of personal protective equipment (PPE), are recommended. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed handling instructions.

In conclusion, 6-bromo-1-cyclopentyl-4-fluoro-2-methyl-1H-benzo[d]imidazole (CAS No. 1231930-36-1) represents a cutting-edge compound with immense potential in drug discovery and development. Its structural complexity, combined with the growing interest in halogenated benzimidazoles, positions it as a key player in the future of medicinal chemistry. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to the advancement of therapeutic innovations.